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Compound of Interest

Compound Name: JNJ10191584

Cat. No.: B1672985 Get Quote

JNJ10191584 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the handling, storage, and potential

degradation of JNJ10191584. It includes troubleshooting guides and frequently asked

questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is JNJ10191584 and what is its primary mechanism of action?

JNJ10191584, also known as VUF6002, is a potent and selective antagonist of the histamine

H4 receptor (H4R).[1][2] It binds to the H4 receptor with high affinity, thereby blocking the

effects of histamine. The H4 receptor is primarily expressed on cells of the immune system,

including mast cells, eosinophils, T cells, and dendritic cells.[3] By antagonizing the H4

receptor, JNJ10191584 can modulate inflammatory and immune responses, making it a

valuable tool for research in these areas.

Q2: What are the recommended storage conditions for solid JNJ10191584?

Solid JNJ10191584 should be stored under desiccating conditions. For short-term storage

(days to weeks), it can be kept at room temperature. For long-term storage (months to years), it

is recommended to store it at -20°C.
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Q3: How should I prepare and store JNJ10191584 stock solutions?

JNJ10191584 is soluble in DMSO.[1] For stock solutions, it is recommended to dissolve the

compound in DMSO. The stability of the stock solution depends on the storage temperature.

Q4: Is JNJ10191584 sensitive to light?

Yes, it is recommended to protect JNJ10191584 solutions from light.[1] Exposure to light may

lead to degradation of the compound.

Q5: What is the general chemical stability of the benzimidazole core in JNJ10191584?

The benzimidazole ring, which is a core component of JNJ10191584, is known to be a highly

stable aromatic heterocyclic system. It is generally resistant to degradation by concentrated

sulfuric acid, hot hydrochloric acid, and alkalis. Oxidation of the benzimidazole ring typically

requires vigorous conditions. This inherent stability contributes to the overall robustness of

JNJ10191584 under standard experimental conditions.

Data Presentation
Table 1: Recommended Storage Conditions for JNJ10191584

Form
Storage
Temperature

Duration Special Conditions

Solid Room Temperature
Short-term (days to

weeks)
Desiccate

Solid -20°C
Long-term (months to

years)
Desiccate

DMSO Stock Solution -20°C Up to 1 month
Protect from light,

store under nitrogen

DMSO Stock Solution -80°C Up to 6 months
Protect from light,

store under nitrogen

Table 2: Solubility of JNJ10191584
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results

Degradation of JNJ10191584

due to improper storage.

- Verify that the solid

compound and stock solutions

have been stored according to

the recommended conditions

in Table 1.- Prepare fresh stock

solutions from solid

JNJ10191584.- Aliquot stock

solutions to minimize freeze-

thaw cycles.

Inaccurate concentration of

JNJ10191584 solution.

- Ensure the compound was

fully dissolved when preparing

the stock solution. Gentle

warming or sonication may be

required.- Recalibrate pipettes

and other measurement

instruments.

Precipitate observed in stock

solution upon thawing

Poor solubility or solution

instability at lower

temperatures.

- Gently warm the solution to

37°C and vortex to redissolve

the precipitate.- If precipitation

persists, consider preparing a

fresh, lower concentration

stock solution.

Reduced compound activity

over time in aqueous buffers

Potential for hydrolysis or non-

specific binding to labware.

- Prepare fresh dilutions in

aqueous buffers immediately

before use.- Use low-binding

microplates and tubes.- While

the benzimidazole core is

generally stable, prolonged

exposure to extreme pH

conditions should be avoided

as specific data for

JNJ10191584 is unavailable.

Suspected photodegradation Exposure of solutions to light. - Store stock solutions and

working solutions in amber
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vials or tubes, or wrap them in

aluminum foil.- Minimize

exposure to ambient light

during experimental

procedures.

Experimental Protocols
Protocol 1: Preparation of JNJ10191584 Stock Solution

Weighing: Accurately weigh the desired amount of solid JNJ10191584 in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Solubilization: Vortex the solution until the compound is completely dissolved. If necessary,

gently warm the solution at 37°C or sonicate briefly to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in light-protected tubes and store at

-20°C for up to one month or -80°C for up to six months.[1]

Protocol 2: In Vitro Cell-Based Assay Workflow

This protocol provides a general workflow for using JNJ10191584 in a cell-based assay to

assess its effect on histamine H4 receptor signaling.
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Figure 1. A generalized workflow for an in vitro cell-based assay using JNJ10191584.
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Mandatory Visualizations
Signaling Pathway of JNJ10191584 Action

JNJ10191584 acts as an antagonist at the histamine H4 receptor, a G-protein coupled receptor

(GPCR). The binding of histamine to the H4 receptor typically initiates a signaling cascade that

leads to various cellular responses. JNJ10191584 blocks this initial step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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